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NVP-ADW742 c-Kit Inhibition Data

The table below summarizes the key quantitative data found in the search results regarding NVP-ADW742's

activity.

Assay Type Reported IC₅₀ / Potency Context & Comparison Source

Cellular Kinase

Activity

IC₅₀ > 5 μM [1] Minimal inhibitory activity against

c-Kit; described as having "little
activity" to c-Kit [1].

[1]

Cellular
Function

(SCLC cells)

IC₅₀ in the 1-5 μM range [2] Inhibits SCF-mediated Kit
phosphorylation and Akt activation

in H526 cell line [2].

[2]

Specificity

Profile

>16-fold more potent against IGF-1R

than InsR; "little activity" to c-Kit,
HER2, PDGFR, VEGFR-2, and Bcr-

Abl [1].

Primarily characterized as a

selective IGF-1R inhibitor [1] [3]
[4].

[1]

Experimental Protocol Details

The search results provide insights into the methodologies used to determine the above data:
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Kinase Assay (Cellular): A cellular "Capture ELISA" was used to determine the IC₅₀ for IGF-1R

autophosphorylation [1]. Cells were starved, pre-incubated with NVP-ADW742, stimulated with IGF-I,
and lysed. Lysates were transferred to plates coated with IGF-1R capture antibodies, and

phosphorylation was detected using an anti-phosphotyrosine antibody with a luminescent substrate
[1].

Cell Research (Proliferation/Viability): For multiple myeloma (MM) cell lines, cells were exposed to
NVP-ADW742 (dissolved in DMSO) for 48 hours. Cell survival was then examined using a standard

MTT assay [1].
In Vivo Administration: In a mouse model of diffuse multiple myeloma, NVP-ADW742 was

administered at 10 mg/kg twice daily, via either intraperitoneal (IP) injection or oral gavage [1].

Selectivity and Role of c-Kit Inhibition

The following diagram illustrates the key finding from the research: NVP-ADW742 is a selective IGF-1R

inhibitor, and its effect on c-Kit is a secondary, weaker activity.

NVP-ADW742

Primary Target: IGF-1R

 High Potency
IC₅₀ = 0.17 µM

Secondary Target: c-Kit

 Low Potency
IC₅₀ > 5 µM

Inhibition of:
PI3K-Akt pathway

Effects on:
Cell proliferation & apoptosis
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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